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Compound Name:
phenylpropanoate

Cat. No.: B8761025

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive overview of the chemical properties, synthesis, and
analytical characterization of methyl 2-bromo-2-phenylpropanoate (CAS No. 84892-13-7)[1].
Designed for professionals in research and drug development, this document synthesizes
theoretical knowledge with practical insights to facilitate its application in the laboratory.

Core Chemical Properties

Methyl 2-bromo-2-phenylpropanoate is a halogenated ester with a stereocenter at the alpha-
carbon. Its molecular structure, featuring a phenyl group and a bromine atom attached to the
same carbon, imparts distinct reactivity, making it a valuable intermediate in organic synthesis.

Table 1: Physicochemical Properties of Methyl 2-bromo-2-phenylpropanoate and Related
Compounds
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Property Value Source
Methyl 2-bromo-2-

IUPAC Name N/A
phenylpropanoate

CAS Number 84892-13-7 [1]

Molecular Formula C10H11BrO2 Inferred

Molecular Weight 243.10 g/mol Inferred
Colorless to light yellow liquid

Appearance ) N/A
(predicted)

Boiling Point Not available N/A
Soluble in organic solvents

Solubility (e.g., DCM, ether, ethyl Inferred

acetate)

Synthesis of Methyl 2-bromo-2-phenylpropanoate: A
Proposed Pathway

While specific literature detailing the synthesis of methyl 2-bromo-2-phenylpropanoate is

limited, a reliable synthetic route can be proposed based on established organic chemistry

principles and analogous reactions. The most plausible approach involves a two-step process

starting from 2-phenylpropionic acid.

Step 1: a-Bromination of 2-Phenylpropionic Acid

The initial step is the bromination of 2-phenylpropionic acid at the alpha position. This can be

achieved using N-bromosuccinimide (NBS) with a catalytic amount of a radical initiator, such as

azobisisobutyronitrile (AIBN), in an inert solvent like carbon tetrachloride (CClas) under reflux.

. . . N
[Z-Phenylproplomc ACI(D [ CCl4, Reflux )
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Caption: Proposed a-bromination of 2-phenylpropionic acid.

Step 2: Fischer Esterification

The resulting 2-bromo-2-phenylpropionic acid can then be esterified to the methyl ester using
methanol in the presence of a strong acid catalyst, such as sulfuric acid (H2SOa), under reflux
conditions. This classic Fischer esterification will yield the desired methyl 2-bromo-2-
phenylpropanoate.

- . Methanol (excess) Esterification
(Z-Bromo-Z-phenylproplomc ACI(D [H2504 (cat.), Reflu)J—> Methyl 2-bromo-2-phenylpropanoate

Click to download full resolution via product page

Caption: Proposed Fischer esterification to yield the final product.

Detailed Experimental Protocol (Proposed)

e Bromination: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 2-phenylpropionic acid (1 equivalent) in carbon tetrachloride.

e Add N-bromosuccinimide (1.1 equivalents) and a catalytic amount of AIBN.
o Heat the mixture to reflux and monitor the reaction progress by TLC or GC-MS.

o Upon completion, cool the reaction mixture to room temperature and filter off the succinimide
byproduct.

» Remove the solvent under reduced pressure to obtain crude 2-bromo-2-phenylpropionic
acid.

« Esterification: To the crude 2-bromo-2-phenylpropionic acid, add an excess of methanol and
a catalytic amount of concentrated sulfuric acid.

o Reflux the mixture until the reaction is complete (monitored by TLC or GC-MS).
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e Cool the reaction mixture and neutralize the excess acid with a saturated solution of sodium
bicarbonate.

o Extract the product with an organic solvent such as diethyl ether or ethyl acetate.

e Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

» Purify the crude product by column chromatography on silica gel to afford pure methyl 2-
bromo-2-phenylpropanoate.

This proposed synthesis is analogous to the preparation of similar compounds, such as methyl
2-(4-bromophenyl)-2-methylpropanoate, which involves bromination of the corresponding
carboxylic acid followed by esterification[2].

Spectroscopic Characterization (Predicted)

Definitive spectral data for methyl 2-bromo-2-phenylpropanoate is not readily available in
public databases. However, based on its structure and data from analogous compounds, we
can predict the key spectroscopic features.

'H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the
methyl ester protons, and the methyl protons at the alpha-position.

Table 2: Predicted *H NMR Spectral Data for Methyl 2-bromo-2-phenylpropanoate

Chemical Shift (6,

Multiplicity Integration Assignment
ppm)
] Aromatic protons
~7.3-75 Multiplet 5H
(CeH5s)
' Methyl ester protons
~3.7 Singlet 3H
(COOCH:s)
Methyl protons (o-
~2.1 Singlet 3H P (

CHs)
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The chemical shifts are referenced to tetramethylsilane (TMS) in a deuterated chloroform
(CDCIs) solvent. The singlet for the alpha-methyl group is a key indicator of the 2-bromo-2-
phenyl structure, as opposed to a 3-phenyl isomer which would show more complex splitting.

3C NMR Spectroscopy

The carbon NMR spectrum will provide information about the carbon skeleton of the molecule.

Table 3: Predicted 13C NMR Spectral Data for Methyl 2-bromo-2-phenylpropanoate

Chemical Shift (6, ppm) Assignment

~170 Carbonyl carbon (C=0)

~135-140 Aromatic quaternary carbon (C-ipso)
~128-130 Aromatic CH carbons

~55 Alpha-carbon (C-Br)

~53 Methyl ester carbon (OCH?5)

~25 Alpha-methyl carbon (a-CHs)

Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorption bands for the carbonyl group of

the ester and the aromatic ring.

Table 4: Predicted IR Absorption Bands for Methyl 2-bromo-2-phenylpropanoate
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Wavenumber (cm~?) Functional Group
~3050-3000 Aromatic C-H stretch
~2950 Aliphatic C-H stretch
~1740 C=0 stretch (ester)
~1600, 1490 Aromatic C=C stretch
~1250 C-O stretch (ester)
~700-600 C-Br stretch

Mass Spectrometry (MS)

In the mass spectrum (electron ionization), the molecular ion peak (M*) would be expected,
along with characteristic fragmentation patterns. Due to the presence of bromine, an M+2 peak
of nearly equal intensity to the M+ peak will be observed, corresponding to the &Br isotope.

Table 5: Predicted Key Fragments in the Mass Spectrum of Methyl 2-bromo-2-
phenylpropanoate

miz Fragment lon
242/244 M]*

183/185 [M - COOCHs]*
163 [M - Br]*

104 [CeHs-C-CHs]*
77 [CeHs]*

Reactivity and Applications

Methyl 2-bromo-2-phenylpropanoate is a versatile building block in organic synthesis. The
presence of the bromine atom at the benzylic and alpha-ester position makes it susceptible to
nucleophilic substitution reactions.
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Nucleophilic Substitution

The compound is expected to undergo Snl-type reactions due to the stability of the resulting
tertiary benzylic carbocation. It can react with a variety of nucleophiles, such as amines,
alcohols, and thiols, to introduce new functional groups at the alpha-position. This reactivity is
valuable for the synthesis of more complex molecules, including pharmaceutical intermediates.

———————————————— (=
(Methyl 2—bromo—2—phenylpropanoate)
W‘

Substituted ProducD

G\Iudeophile (Nu")

Click to download full resolution via product page

Caption: General nucleophilic substitution pathway.

Potential Applications

Given its structure, methyl 2-bromo-2-phenylpropanoate can serve as an initiator in Atom
Transfer Radical Polymerization (ATRP), a controlled polymerization technique. This
application is common for similar alpha-bromo esters[3]. Furthermore, its utility as a synthetic
intermediate can be harnessed in the development of novel pharmaceuticals and
agrochemicals.

Safety and Handling

While a specific Safety Data Sheet (SDS) for methyl 2-bromo-2-phenylpropanoate is not
widely available, the safety precautions for structurally similar alpha-bromo esters should be
strictly followed.

o General Hazards: Compounds of this class are typically corrosive and can cause severe skin
burns and eye damage[4]. They may also be harmful if swallowed or inhaled.

e Handling Precautions:
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Work in a well-ventilated fume hood.

[e]

o

Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat.

o

Avoid contact with skin, eyes, and clothing.

[¢]

Keep away from heat, sparks, and open flames.

o First Aid:

o In case of skin contact, immediately flush with plenty of water for at least 15 minutes and
remove contaminated clothing.

o In case of eye contact, rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

o If inhaled, move the person to fresh air and keep comfortable for breathing.

o If swallowed, rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Conclusion

Methyl 2-bromo-2-phenylpropanoate is a chemical compound with significant potential as a
synthetic intermediate. While detailed experimental data is not extensively published, its
chemical properties, synthesis, and reactivity can be reliably predicted based on the well-
established principles of organic chemistry and data from analogous structures. This guide
provides a foundational understanding for researchers to safely handle and effectively utilize
this compound in their synthetic endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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